Cas no 900003-01-2 (N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900003-01-2
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 5492696
• Update Time: 2025-07-17

N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(4-ethoxyphenyl)-3,4-dihydro-1-(4-methylphenyl)-
• N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H25N3O2/c1-3-28-20-12-10-19(11-13-20)24-23(27)26-16-15-25-14-4-5-21(25)22(26)18-8-6-17(2)7-9-18/h4-14,22H,3,15-16H2,1-2H3,(H,24,27)
• InChI Key： ZPFURBWJURIMNR-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(OCC)C=C1)=O)C2C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900003-01-2)

The compound N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, identified by its CAS No. 900003-01-2, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrrolo[1,2-a]pyrazine core and the 4-ethoxyphenyl and 4-methylphenyl substituents, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments for chronic diseases. The pyrrolo[1,2-a]pyrazine scaffold, a key component of this molecule, is known for its versatility in drug design. This has led to a spike in searches for terms like "pyrrolopyrazine derivatives" and "N-(4-ethoxyphenyl) carboxamide applications," reflecting the growing curiosity among scientists and industry professionals. The compound's CAS No. 900003-01-2 is often queried in databases, underscoring its relevance in contemporary research.

One of the most intriguing aspects of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is its potential role in addressing unmet medical needs. For instance, its structural similarity to known bioactive molecules has prompted investigations into its efficacy against inflammatory conditions and metabolic disorders. Searches for "pyrrolopyrazine anti-inflammatory properties" and "carboxamide-based therapeutics" have become increasingly common, highlighting the compound's alignment with current health trends.

The synthesis of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves multi-step organic reactions, with a focus on achieving high purity and yield. The 4-ethoxyphenyl and 4-methylphenyl groups are strategically incorporated to enhance the molecule's stability and bioavailability. This has led to a rise in queries like "synthesis of pyrrolo[1,2-a]pyrazine derivatives" and "optimization of carboxamide synthesis," as researchers seek to refine production methods.

From a pharmacological perspective, the compound's pyrrolo[1,2-a]pyrazine core offers a robust platform for structure-activity relationship (SAR) studies. Its ability to bind to enzymatic targets has sparked interest in its potential as a kinase inhibitor or GPCR modulator. Online searches for "pyrrolopyrazine SAR studies" and "kinase inhibition by heterocyclic carboxamides" reflect the scientific community's eagerness to explore these avenues. The CAS No. 900003-01-2 is frequently cited in patent filings, further validating its commercial and therapeutic promise.

In addition to its biomedical applications, N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is also being studied for its physicochemical properties. Its solubility, melting point, and stability under various conditions are critical parameters for formulation development. Queries such as "physicochemical properties of pyrrolopyrazine carboxamides" and "formulation challenges with heterocyclic compounds" are trending, indicating a holistic approach to its evaluation.

The future of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide looks promising, with ongoing research exploring its potential in personalized medicine and targeted therapies. As the scientific community continues to unravel its mechanisms of action, the compound's CAS No. 900003-01-2 is likely to remain a focal point in academic and industrial discussions. With its unique combination of structural features and biological activity, this molecule exemplifies the innovation driving modern drug discovery.